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Compound of Interest

Compound Name: AMPK activator 2

Cat. No.: B12408169 Get Quote

Disclaimer: The term "AMPK activator 2" is a general descriptor and does not refer to a single,

specific chemical entity. Different manufacturers may supply various compounds under this or

similar names. It is imperative to consult the specific Safety Data Sheet (SDS) provided by the

manufacturer for the exact compound in use before handling or disposal. This document

provides general guidance for the disposal of laboratory-grade kinase activators based on

established safety protocols.

AMP-activated protein kinase (AMPK) activators are a class of small molecules that modulate

critical signaling pathways in cellular metabolism.[1][2] Proper handling and disposal of these

compounds are essential to ensure laboratory safety, protect human health, and maintain

environmental compliance.[3][4] This guide outlines the necessary procedures for the safe

disposal of AMPK activators in a research setting.

Representative AMPK Activator Compounds
To illustrate the chemical diversity of compounds classified as AMPK activators, the following

table summarizes key information for several commercially available examples. The significant

differences in their chemical properties underscore the necessity of consulting the specific SDS

for the compound you are using.
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Identifier CAS Number
Empirical Formula
(Hill Notation)

Molecular Weight (
g/mol )

AMPK Activator

(D942)
849727-81-7 C₂₂H₂₁FO₄ 368.40

AMPK Activator 991

(EX-229)
1219739-36-2 C₂₄H₁₈ClN₃O₃ 431.9

AMPK activator 2

hydrochloride
Not Specified Not Specified Not Specified

Personal Protective Equipment (PPE)
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment is worn to prevent exposure.

Eye Protection: Wear chemical safety goggles that meet regulations such as 29 CFR

1910.133 or European Standard EN166.[5]

Hand Protection: Wear appropriate chemical-resistant gloves.[5]

Body Protection: A lab coat or other protective clothing should be worn to prevent skin

contact.[5]

Respiratory Protection: If handling the compound as a powder or if there is a risk of

aerosolization, work in a well-ventilated area such as a fume hood and use appropriate

respiratory protection if air contamination exceeds acceptable levels.[5][6]

Step-by-Step Disposal Protocol
The following protocol is a general guideline. Your institution's Environmental Health and Safety

(EHS) department may have specific procedures that must be followed.

Step 1: Waste Identification and Segregation

Consult the SDS: The SDS for the specific AMPK activator will provide critical information on

its hazards (e.g., ignitability, corrosivity, reactivity, toxicity) which will determine the
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appropriate waste stream.[7]

Segregate Waste: Do not mix AMPK activator waste with other chemical waste streams

unless explicitly permitted by your EHS office. Incompatible chemicals must be kept separate

to avoid violent reactions or the generation of toxic fumes.[3][7] Halogenated and non-

halogenated solvent wastes should typically be segregated as disposal costs and methods

may differ.[8]

Step 2: Container Selection and Labeling

Choose an Appropriate Container: Use a container that is chemically compatible with the

AMPK activator and any solvents used. The container must be in good condition, free from

leaks or damage, and have a secure, leak-proof closure.[3][4]

Label the Container: As soon as the first waste is added, label the container clearly.[8] The

label must include:

The words "Hazardous Waste".[5]

The full chemical name(s) of the contents (e.g., "AMPK Activator, 5-(3-(4-(2-(4-

Fluorophenyl)ethoxy)phenyl)propyl)furan-2-carboxylic acid"). Do not use abbreviations.

The specific hazards (e.g., Combustible Solid, Irritant).

The accumulation start date.[4]

The name of the Principal Investigator (PI) and the laboratory location.[8]

Step 3: Waste Accumulation and Storage

Designated Storage Area: Store the waste container in a designated Satellite Accumulation

Area (SAA) that is at or near the point of generation and under the control of laboratory

personnel.[3][7]

Keep Containers Closed: Waste containers must remain closed at all times, except when

adding or removing waste.[7][8]
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Secondary Containment: Store the waste container in a secondary containment system to

prevent spills from reaching drains or the environment.[3][8]

Storage Limits: Do not exceed the storage limits for your SAA, which is typically 55 gallons of

hazardous waste or one quart of acutely toxic waste (P-list).[8]

Step 4: Arranging for Disposal

Contact EHS: Follow your institution's procedures to request a waste pickup from the

Environmental Health and Safety office (or equivalent department).[7][9]

Do Not Transport: Laboratory personnel should not transport hazardous waste across public

areas. This should be done by trained EHS staff.[9]

Maintain Records: Keep detailed records of all waste generated and disposed of, as this is a

key component of regulatory compliance.[4]

Step 5: Disposal of Empty Containers

Acutely Hazardous Waste: If the AMPK activator is classified as an acutely hazardous waste

(P-listed), the empty container must be triple-rinsed with a suitable solvent. The rinsate must

be collected and disposed of as hazardous waste. After triple-rinsing, the container may be

disposed of as regular trash after defacing the label.[9]

Non-Acutely Hazardous Waste: For other hazardous wastes, a container is considered

empty when all contents have been removed. Any remaining residue should be minimal. The

label should be defaced, and the container can then be disposed of as regular trash.[9]

Step 6: Spill Management

Alert Personnel: Immediately alert others in the area of the spill.

Consult SDS: Refer to the SDS for specific spill cleanup procedures.

Use Spill Kit: Use an appropriate chemical spill kit to contain and absorb the spill. Ensure

adequate ventilation during cleanup.[5]
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Collect Waste: Collect the absorbed material and any contaminated items in a designated

hazardous waste container and label it appropriately.

Report Large Spills: Report large or hazardous spills to your institution's EHS office

immediately.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of a

laboratory chemical such as an AMPK activator.
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Caption: Logical workflow for the safe disposal of laboratory chemical waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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